Cas no 452339-73-0 ((R)-5-(2,2-Dimethyl-4H-1,3-benzodioxin-6-yl)-1,3-oxazolidin-2-one)

• Product Name: (R)-5-(2,2-Dimethyl-4H-1,3-benzodioxin-6-yl)-1,3-oxazolidin-2-one
• CAS No: 452339-73-0
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• MDL: MFCD21362968
• CID: 855428
• PubChem ID: 10933894
• Update Time: 2025-05-26

(R)-5-(2,2-Dimethyl-4H-1,3-benzodioxin-6-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone, 5-(2,2-diMethyl-4H-1,3-benzodioxin-6-yl)-, (5R)-
• (5R)-5-(2,2-Dimethyl-4H-1,3-benzodioxin-6-yl)-1,3-oxazolidin-2-one
• (5R)-3,3-dimethyl-7-oxo-6t-((S)-2-phenoxy-propionylamino)-(5rH)-4-thia-1-aza-bicyclo[3.2.0]heptane-2c-carbothioic acid,pot
• (5R)-5-(1H-benzimidazol-2-yl)-D-arabitol
• (5R)-5-(2,2-dimethyl-4H-1,3-benzodioxin-6-yl)-2-oxazolidinone
• (R)-5-(2,2-dimethyl-4H-1,3-benzodioxin-6-yl)-1,3-oxazolidin-2-one
• 3-OXAZOLIDIN-2-ONE
• potassium 3,3-dimethyl-7-oxo-6-[(2-phenoxypropanoyl)amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carbothioate
• AC-30866
• MFCD21362968
• 452339-73-0
• DS-12375
• (5R)-5-(2,2-dimethyl-2,4-dihydro-1,3-benzodioxin-6-yl)-1,3-oxazolidin-2-one
• (5R)-5-(2.2-Dimethyl-4H-1.3-benzodioxin-6-yl)-1.3-oxazolidin-2-one
• F11523
• (5R)-5-(2,2-Dimethyl-4H-1,3-benZodioxin-6-yl)-1,3-oxaZolidin-2-one, 98%
• CS-M2588
• 5-(2,2-Dimethyl-4H-1,3-benzodioxin-6-yl)-2-oxazolidinone, (5R)-
• JUEBDVANOFZMMX-NSHDSACASA-N
• SCHEMBL925446
• CTA33973
• AKOS027339713
• BCP24279
• (R)-5-(2,2-dimethyl-4H-benzo[d][1,3]dioxin-6-yl)oxazolidin-2-one
• 6QWT6YYP3F
• DTXSID601164190
• (R)-5-(2,2-Dimethyl-4H-1,3-benzodioxin-6-yl)-1,3-oxazolidin-2-one

• MDL： MFCD21362968
• Inchi： 1S/C13H15NO4/c1-13(2)16-7-9-5-8(3-4-10(9)18-13)11-6-14-12(15)17-11/h3-5,11H,6-7H2,1-2H3,(H,14,15)/t11-/m0/s1
• InChI Key： JUEBDVANOFZMMX-NSHDSACASA-N
• SMILES： O1C2C=CC(=CC=2COC1(C)C)[C@@H]1CNC(=O)O1

Computed Properties

• Exact Mass: 249.10000
• Monoisotopic Mass: 249.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• Density: 1.223±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 489.6±45.0°C at 760 mmHg
• Solubility: Slightly soluble (2.5 g/l) (25 º C),
• PSA: 60.28000
• LogP: 1.75260

(R)-5-(2,2-Dimethyl-4H-1,3-benzodioxin-6-yl)-1,3-oxazolidin-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,3-dioxanes

Additional information on (R)-5-(2,2-Dimethyl-4H-1,3-benzodioxin-6-yl)-1,3-oxazolidin-2-one

Comprehensive Overview of (R)-5-(2,2-Dimethyl-4H-1,3-benzodioxin-6-yl)-1,3-oxazolidin-2-one (CAS No. 452339-73-0)

The compound (R)-5-(2,2-Dimethyl-4H-1,3-benzodioxin-6-yl)-1,3-oxazolidin-2-one, identified by its CAS number 452339-73-0, is a chiral oxazolidinone derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the benzodioxin and oxazolidinone moieties, make it a subject of interest for drug discovery and development. Researchers are particularly drawn to its stereospecific properties, as the (R)-enantiomer often exhibits distinct biological activity compared to its (S)-counterpart.

In recent years, the demand for chiral building blocks like (R)-5-(2,2-Dimethyl-4H-1,3-benzodioxin-6-yl)-1,3-oxazolidin-2-one has surged due to their applications in asymmetric synthesis. The compound's CAS 452339-73-0 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and catalysis. Its benzodioxin core is structurally analogous to bioactive natural products, which has spurred investigations into its potential as a scaffold for antimicrobial or anti-inflammatory agents.

The synthesis of 452339-73-0 typically involves enantioselective methods, a hot topic in green chemistry. With growing interest in sustainable synthesis, researchers are exploring catalytic approaches to produce this compound with minimal waste. Its oxazolidinone group is a key pharmacophore in FDA-approved drugs, linking it to trending discussions on drug repurposing and fragment-based drug design. Analytical techniques like HPLC and chiral separation are critical for quality control, addressing common queries about purity assessment.

Beyond pharmaceuticals, (R)-5-(2,2-Dimethyl-4H-1,3-benzodioxin-6-yl)-1,3-oxazolidin-2-one has potential in material science. Its rigid structure could contribute to liquid crystal or polymeric materials, aligning with searches for "advanced functional materials." Safety data for CAS 452339-73-0 remains a frequent query, underscoring the importance of transparent MSDS documentation in chemical commerce. As regulatory scrutiny increases, proper handling guidelines for such high-value intermediates are essential.

In conclusion, 452339-73-0 exemplifies the intersection of chirality, bioactivity, and synthetic innovation. Its versatility makes it a recurring subject in patents and publications, particularly in contexts like kinase inhibitors or COX-2 modulators. Future research may explore its structure-activity relationships or formulation strategies, addressing gaps highlighted in recent literature reviews.